molecular formula C12H11ClN2 B8521352 3-Chloro-N1-phenylbenzene-1,2-diamine

3-Chloro-N1-phenylbenzene-1,2-diamine

Cat. No. B8521352
M. Wt: 218.68 g/mol
InChI Key: RAYRRTBHPMNPSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-N1-phenylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-N1-phenylbenzene-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-N1-phenylbenzene-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Chloro-N1-phenylbenzene-1,2-diamine

Molecular Formula

C12H11ClN2

Molecular Weight

218.68 g/mol

IUPAC Name

3-chloro-1-N-phenylbenzene-1,2-diamine

InChI

InChI=1S/C12H11ClN2/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H,14H2

InChI Key

RAYRRTBHPMNPSP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=C(C(=CC=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of (3-chloro-2-nitrophenyl)phenylamine (0.0109 mol) in MeOH (150 mL) and water (50 mL) were added NH4Cl (3.51 g, 0.0656 mol) and iron powder (2.45 g, 0.0438 mol) and the reaction mixture was heated to reflux temperature for 3 h. After cooling to RT, the solid was filtered through a pad of Celite® and washed with additional MeOH. The filtrate was concentrated in vacuo and then partitioned between EtOAc and water. The aqueous phase was further extracted with EtOAc and the combined organic layers were washed with brine, then dried (Na2SO4) and concentrated in vacuo affording 3-Chloro-N1-phenylbenzene-1,2-diamine as a light brown solid (2.61 g, quantitative). LCMS: RT 3.72 min [M+H]+ 219.0
Quantity
0.0109 mol
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
3.51 g
Type
reactant
Reaction Step Two
Name
Quantity
2.45 g
Type
catalyst
Reaction Step Two

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